6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H18ClN5O2S2
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methyl]-3-(1-methylsulfonylpiperidin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H18ClN5O2S2/c1-26(23,24)21-8-6-12(7-9-21)15-18-19-16-22(15)20-14(25-16)10-11-2-4-13(17)5-3-11/h2-5,12H,6-10H2,1H3
• InChI Key: NJZFLGUOYCUWMI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)Cl

Description

6-(4-Chlorobenzyl)-3-[1-(methylsulfonyl)-4-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a fused heterocyclic compound featuring a triazolo-thiadiazole core. Its structure includes:

• Position 3: A 1-(methylsulfonyl)-4-piperidinyl moiety, introducing steric bulk and sulfonyl-based polarity.

This compound belongs to a class of triazolo-thiadiazoles known for diverse pharmacological activities, including antimicrobial, antifungal, and anti-inflammatory properties .

Comparison with Similar Compounds

Substituent Variations at Positions 3 and 6

The pharmacological and physicochemical properties of triazolo-thiadiazoles are highly dependent on substituents. Key analogues include:

Compound Name	Position 3 Substituent	Position 6 Substituent	Molecular Formula	Key Properties/Activities	Reference
3-(4-Chlorobenzyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	4-Chlorobenzyl	4-Pyridinyl	C₁₅H₁₀ClN₅S	Planar structure; potential CNS activity
6-Phenyl-3-(4-pyridyl)-1,2,4-triazolo[3,4-b][1,3,4]thiadiazole	4-Pyridyl	Phenyl	C₁₄H₁₀N₆S	Antimicrobial activity; studied via XRD
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R-triazolo[3,4-b][1,3,4]thiadiazole	5-(4-Methoxyphenyl)pyrazol-3-yl	Variable (R = aryl/alkyl)	C₁₆H₁₃N₇O₂S (R = H)	Antifungal (via 14-α-demethylase inhibition)
6-(3-Chloro-4-methylphenyl)-3-methyltriazolo[3,4-b][1,3,4]thiadiazole	Methyl	3-Chloro-4-methylphenyl	C₁₁H₉ClN₄S	Industrial applications (CAS 58930-41-9)

Key Observations :

• Electron-Withdrawing Groups (e.g., Cl, SO₂CH₃) : Enhance stability and polarity but may reduce membrane permeability. The target compound’s methylsulfonyl group increases solubility compared to analogues with alkyl/aryl groups .
• Aromatic vs.

Physicochemical Properties

• Planarity : The triazolo-thiadiazole core is planar in most analogues (max deviation: 0.022 Å ), but bulky substituents (e.g., piperidinyl in the target) induce dihedral angles (e.g., 74.34° in ), affecting crystal packing and solubility.
• Lipophilicity : The 4-chlorobenzyl group in the target compound increases logP compared to pyridinyl analogues . Methoxyphenyl substituents (e.g., ) further enhance lipophilicity but reduce metabolic stability.